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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

An In-depth Technical Guide to the Chemical Structure of Reactive Orange 86

This guide provides a comprehensive overview of the chemical structure, properties, and

synthesis of Reactive Orange 86, a significant member of the azo class of reactive dyes.

Designed for researchers, scientists, and professionals in drug development and materials

science, this document details the dye's molecular architecture and functional characteristics.

Chemical Structure and Identification
Reactive Orange 86 is a synthetic organic dye characterized by the presence of an azo

chromophore (—N=N—) which is responsible for its color. Its structure also incorporates a

reactive group that allows it to form covalent bonds with the hydroxyl groups in cellulosic fibers,

such as cotton. The most consistent and detailed chemical name found for this dye is

Trisodium 7-[[2-[(aminocarbonyl)amino]-4-[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]phenyl]azo]naphthalene-1,3,6-trisulphonate.[1] This name precisely describes the

molecular assembly, which consists of a substituted naphthalene trisulfonate core linked via an

azo bridge to a phenyl group, which in turn carries the reactive dichlorotriazinyl moiety.

The structure contains several key functional groups that dictate its properties:

Azo Group (Chromophore): The central nitrogen-nitrogen double bond is the primary

chromophore, responsible for the dye's characteristic orange color.
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Naphthalene-1,3,6-trisulphonate Group: This part of the molecule contains three sulfonate (–

SO₃⁻) groups, which confer high water solubility to the dye.[2]

Dichlorotriazinyl Group (Reactive Moiety): This heterocyclic ring with two chlorine atoms is

the reactive site. The chlorine atoms are susceptible to nucleophilic substitution by the

hydroxyl groups of cellulose fibers under alkaline conditions, forming a stable covalent bond.

Urea and Amino Linkers: These groups connect the different aromatic components of the

dye molecule.

Below is a diagram illustrating the logical relationship between the core components of the

Reactive Orange 86 molecule.
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Caption: Logical relationship of functional components in Reactive Orange 86.

Physicochemical Properties
Reactive Orange 86 is typically supplied as a yellow to orange powder.[2] Its key properties

are summarized in the table below. It is important to note that there are discrepancies in the

reported CAS Registry Numbers and molecular formulas across different suppliers and

databases. The data presented here reflects the most consistently reported and chemically

plausible information.
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Property Value Reference(s)

Chemical Name

Trisodium 7-[[2-

[(aminocarbonyl)amino]-4-

[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]phenyl]azo]naphthale

ne-1,3,6-trisulphonate

[1]

Synonyms
Procion Yellow MX 3R,

Foureactive Yellow MX 3RA
[3]

Molecular Class Azo Dye [2]

CAS Registry Number

57359-00-9 (most consistent),

also reported as 83929-91-3

and 13324-20-4

[1][3][4][5][6]

Molecular Formula

C₂₀H₁₁Cl₂N₈Na₃O₁₀S₃

(consistent with detailed

name), also reported as

C₂₀H₁₆Cl₂N₁₀O₇S₂Na₂

[1][4][5][6]

Molecular Weight 759.41 g/mol [1][5]

Appearance Yellow Powder [2]

Solubility in Water
150 g/L (at 20 °C), 180 g/L (at

80 °C)
[2]

Primary Application
Dyeing of cellulose fibers (e.g.,

cotton)
[2]

General Synthesis and Experimental Protocol
The synthesis of dichlorotriazinyl reactive dyes like Reactive Orange 86 is a multi-step process

involving diazotization, azo coupling, and condensation reactions. While specific proprietary

methods may vary, a general experimental protocol can be outlined.

Key Stages of Synthesis:
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Diazotization: An aromatic amine is treated with a solution of sodium nitrite in the presence

of a strong acid (e.g., hydrochloric acid) at a low temperature (0-5 °C) to form a diazonium

salt.

Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, in this

case, a derivative of H-acid (1-amino-8-naphthol-3,6-disulfonic acid), to form the azo

chromophore. The pH of the reaction is carefully controlled to ensure the desired coupling

position.

Condensation with Cyanuric Chloride: The final step involves the reaction of the amino-azo

dye intermediate with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). This reaction is

typically carried out in a stepwise manner. The first condensation is performed at a low

temperature (0-5 °C) and near-neutral pH (6.0-7.0) to substitute one chlorine atom.[7] A

subsequent condensation with another amine (in this case, the urea-substituted

phenylenediamine) is carried out at a slightly elevated temperature to form the final product,

leaving two reactive chlorine atoms on the triazine ring.[7]

The following diagram illustrates a generalized experimental workflow for the synthesis of a

dichlorotriazinyl reactive dye.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patents.google.com/patent/CN102898868A/en
https://patents.google.com/patent/CN102898868A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization

Step 2: Azo Coupling

Step 3: Condensation Reactions
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Caption: Generalized experimental workflow for the synthesis of Reactive Orange 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS # 57359-00-9, Reactive Orange 86, Trisodium 7-[2-[(aminocarbonyl)amino]-4-[(4,6-
dichloro-1,3,5-triazin-2-yl)amino]phenyl]azo]naphthalene-1,3,6-trisulphonate - chemBlink
[chemblink.com]

2. worlddyevariety.com [worlddyevariety.com]

3. khushidyechem.com [khushidyechem.com]

4. meghadyes.com [meghadyes.com]

5. alfa-chemistry.com [alfa-chemistry.com]

6. Reactive orange 86 | Fluorescent Dye | MCE [medchemexpress.cn]

7. CN102898868A - Reactive orange dye and preparation method thereof - Google Patents
[patents.google.com]

To cite this document: BenchChem. [What is the chemical structure of Reactive Orange 86?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#what-is-the-chemical-structure-of-reactive-
orange-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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